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Compound Focus: (1R,3E,7E,11S)-1,5,5,8-tetramethyl-12-oxabicyclo[9.1.0]dodeca-3,7-
diene

CAS No.: 19888-34-7

Cat. No.: S1556315
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Chemical Profile and Identification

The following table summarizes the key identifying information and physical properties for Humulene Oxide

II.

Property Description

CAS Number 19888-34-7 [1] [2] [3]

IUPAC Name (1R,3E,7E,11R)-1,5,5,8-tetramethyl-12-oxabicyclo[9.1.0]dodeca-3,7-diene [2] [4]

Molecular Formula C₁₅H₂₄O [1] [2] [3]

Molecular Weight 220.35 g/mol [2] [3] [4]

Appearance Solid/Powder [1] [2] [5]

Melting Point 168 - 169.5 °C [2]

Hazards and Safety Protocol
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Hazard Identification

Humulene Oxide II is classified according to GHS standards as follows [1]:

H302: Harmful if swallowed.

H410: Very toxic to aquatic life with long-lasting effects.

Safety and First Aid Measures

Personal Protective Equipment (PPE): Wear safety goggles, protective gloves, and impervious

clothing. Use suitable respiratory protection, especially if handling powder to avoid inhalation [1].
Engineering Controls: Work in a well-ventilated area, preferably with appropriate exhaust ventilation

[1].
First Aid:

Eye contact: Flush immediately with large amounts of water for several minutes. Remove
contact lenses if present. Call a physician [1].

Skin contact: Rinse skin thoroughly with water. Remove contaminated clothing and seek
medical attention [1].

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen or give cardiopulmonary
resuscitation (CPR). Avoid mouth-to-mouth resuscitation [1].

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison
center immediately [1].

Storage and Handling Protocols

Storage Conditions

Adherence to these storage conditions is critical for maintaining the compound's stability [1] [5]:

Temperature: Store at -20°C when in powder form. For solutions, store at -80°C [1] [5].
Container: Keep the container tightly sealed in a cool, well-ventilated area [1].

Environment: Protect from direct sunlight, moisture, and ignition sources. It is recommended to store
the product in a desiccator at -20°C to prevent moisture absorption [1] [5].

Handling and Reconstitution
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Thawing Protocol: When removing vials from -20°C or -80°C storage, allow them to stand at room

temperature for at least an hour before opening. This prevents condensation from forming and
introducing moisture into the sample [5].

Solubility: The compound is soluble in various organic solvents, including Chloroform,
Dichloromethane, Ethyl Acetate, DMSO, and Acetone [2] [5].

Preparation of Stock Solutions: For best results, prepare stock solutions on the day of use. If
necessary, stock solutions can be stored below -20°C for several months in a tightly sealed container

[5].
Dilution Calculator: Use the equation C₁V₁ = C₂V₂ to calculate dilutions for your experiments, where

C₁/V₁ are the concentration/volume of the stock solution and C₂/V₂ are the concentration/volume of
the final solution [5].

Experimental Application Notes

Biological Activity Context

Humulene Oxide II is a natural product found in plants like Zingiber striolatum. Research use primarily

focuses on its cytotoxicity against specific human tumor cell lines, including A549 (lung carcinoma), PC-3

(prostate cancer), and K562 (chronic myeloid leukemia) [3] [5]. It has also been studied for its antimalarial

activities [5].

Experimental Workflow: Cytotoxicity Assessment

The diagram below outlines a general workflow for evaluating the cytotoxic effects of Humulene Oxide II,

based on common cell-based assay practices.
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Stability and Degradation Management

Terpene compounds like Humulene Oxide II are susceptible to degradation from light, oxygen, and

temperature. The following diagram illustrates a risk management approach to preserving stability during

experiments [6].
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Summary of Critical Protocols

The table below provides a quick-reference summary of the core handling and storage guidelines.

Aspect Key Parameter Protocol Details

Storage Long-term (Powder) -20°C, tightly sealed, desiccated [1] [5]

Storage Long-term (Solution) -80°C, tightly sealed [1]

Storage Working Solution Store below -20°C; use quickly or prepare fresh [5]

Handling Thawing Equilibrate to RT in closed vial before opening (~1 hour) [5]

Handling Personal Safety Use gloves, goggles, and lab coat; avoid inhalation/ingestion [1]

Stability Light Sensitivity Store in dark; use amber or opaque vials [6]

Stability Oxygen Sensitivity Minimize headspace; seal containers tightly [6]
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Conclusion

Humulene Oxide II is a compound with promising research applications, particularly in oncology. Its

successful investigation depends on strict adherence to the outlined safety, storage, and handling protocols.

By mitigating risks associated with its toxicity and chemical instability, researchers can ensure the integrity

of their samples and the reliability of their experimental data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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